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Compound of Interest

Compound Name: Cb-103

Cat. No.: B1273782

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of CB-
103, a first-in-class, orally active pan-Notch inhibitor, in preclinical mouse xenograft models.
CB-103 targets the NOTCH transcriptional activation complex, offering a unique mechanism to
block both ligand-dependent and ligand-independent Notch signaling.[1][2][3] This document
summarizes effective dosages, provides detailed experimental protocols, and visualizes key
pathways and workflows to guide researchers in their study design.

Mechanism of Action

CB-103 is a protein-protein interaction inhibitor that disrupts the formation of the Notch
transcriptional activation complex.[1][4] This complex is crucial for the transcription of Notch
target genes, which are often implicated in cancer cell proliferation, survival, and resistance to
therapy. By inhibiting this interaction, CB-103 effectively downregulates Notch signaling, a
pathway known to be aberrantly activated in various cancers, including breast cancer.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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